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Compound of Interest

Compound Name: Tellurium, butyl-ethenyl-

Cat. No.: B15426457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: "Butyl vinyl telluride" is not a commonly cataloged chemical with a readily available

CAS number in public databases. This may indicate that it is a research chemical, has been

synthesized but not widely reported, or is novel. This guide, therefore, presents a scientifically

plausible approach to its synthesis, properties, and potential reactivity based on established

principles of organotellurium chemistry. All experimental details are predictive and should be

adapted and optimized under appropriate laboratory safety protocols.

Introduction and Identification
While a specific CAS number for butyl vinyl telluride is not found in major chemical databases,

the name suggests an unsymmetrical telluride with the chemical structure CH₂=CH-Te-C₄H₉.

Organotellurium compounds are of growing interest in organic synthesis, materials science,

and medicinal chemistry due to their unique reactivity. Vinyl tellurides, in particular, serve as

versatile intermediates in cross-coupling reactions and other organic transformations. This

document outlines a prospective technical profile for butyl vinyl telluride.

Proposed Physicochemical and Spectroscopic Data
The following table summarizes the predicted properties of butyl vinyl telluride based on known

data for related organotellurium compounds like divinyl telluride and dibutyl telluride.
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Property
Predicted
Value/Characteristic

Notes

Molecular Formula C₆H₁₂Te

Molecular Weight 211.76 g/mol

Appearance
Likely a pale yellow to orange

liquid

Organotellurides are often

colored and sensitive to air

and light.

Boiling Point Estimated 150-180 °C
Extrapolated from similar

organotellurium compounds.

Solubility

Soluble in common organic

solvents (e.g., THF, diethyl

ether, chloroform).

Insoluble in water.

¹H NMR (CDCl₃)

Vinyl protons: δ 5.5-7.0 ppm

(complex multiplet). Butyl

protons: δ 0.9-3.0 ppm

(multiplets).

Chemical shifts are

approximate and coupling

patterns will be complex.

¹³C NMR (CDCl₃)
Vinyl carbons: δ 110-130 ppm.

Butyl carbons: δ 13-40 ppm.

¹²⁵Te NMR (CDCl₃) δ 400-600 ppm
Highly dependent on the

chemical environment.

Proposed Synthetic Protocol
A plausible and efficient synthesis of butyl vinyl telluride can be achieved via the reaction of a

butyltelluride anion with a vinylating agent. The following protocol is a general guideline.

Reaction:

BuTe⁻Na⁺ + CH₂=CH-Br → CH₂=CH-Te-Bu + NaBr

Materials and Reagents:

Dibutyl ditelluride ((BuTe)₂)
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Sodium borohydride (NaBH₄)

Vinyl bromide (CH₂=CHBr) or vinyl triflate

Ethanol (absolute, degassed)

Tetrahydrofuran (THF, dry, degassed)

Standard glassware for inert atmosphere synthesis (Schlenk line)

Procedure:

Generation of Sodium Butyltelluride (BuTeNa):

In a Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve dibutyl

ditelluride (1.0 eq) in a minimal amount of degassed ethanol or THF.

Cool the solution to 0 °C in an ice bath.

Slowly add sodium borohydride (2.2 eq) portion-wise. The deep red/purple color of the

ditelluride should fade to a pale yellow or colorless solution, indicating the formation of the

butyltelluride anion.

Stir the reaction mixture at 0 °C for 30 minutes after the addition is complete.

Vinylation Reaction:

To the freshly prepared solution of sodium butyltelluride, slowly add vinyl bromide (1.1 eq)

via syringe at 0 °C.

Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC

or GC-MS.

Work-up and Purification:

Quench the reaction by adding deionized, degassed water.

Extract the aqueous phase with diethyl ether or hexanes (3 x 50 mL).
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Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure.

The crude product can be purified by vacuum distillation or column chromatography on

silica gel (using a non-polar eluent like hexanes).

Safety Precautions: Organotellurium compounds are malodorous and have low to moderate

toxicity. All manipulations should be performed in a well-ventilated fume hood. Inert atmosphere

techniques are crucial to prevent oxidation.

Logical and Experimental Workflow Diagrams
The following diagrams illustrate the proposed synthetic pathway and a general experimental

workflow for the synthesis and characterization of butyl vinyl telluride.
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Caption: Proposed synthetic pathway for butyl vinyl telluride.
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Caption: General experimental workflow for synthesis and characterization.

Potential Signaling Pathway Involvement and
Applications
While no specific biological activity of butyl vinyl telluride has been reported, organotellurium

compounds have been investigated for a range of bioactivities, often linked to their redox

properties.

Hypothetical Signaling Pathway Interaction:
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Many organotellurium compounds are known to interact with cellular redox systems, such as

the thioredoxin and glutathione pathways, due to the Te-C bond's susceptibility to oxidative and

reductive cleavage. It is plausible that butyl vinyl telluride could act as a modulator of

intracellular reactive oxygen species (ROS) levels.
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Caption: Hypothetical interaction with cellular redox pathways.

Potential Applications in Drug Development:

Redox-Modulating Agents: Could be explored for conditions associated with oxidative stress.

Enzyme Inhibitors: The tellurium atom could coordinate to active sites of certain enzymes,

particularly those with cysteine residues.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15426457?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15426457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Intermediates: Vinyl tellurides are valuable in palladium-catalyzed cross-coupling

reactions (e.g., Stille-type couplings) for the synthesis of complex organic molecules, which

is a cornerstone of drug discovery.

To cite this document: BenchChem. [Technical Guide: Butyl Vinyl Telluride]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15426457#butyl-
vinyl-telluride-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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